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Compound of Interest

Compound Name:
2-(4-NITRO-BENZYL)-1H-

IMIDAZOLE HCL

CAS No.: 155604-05-0

Cat. No.: B584370

Get Quote

Executive Summary
2-(4-nitrobenzyl)-1H-imidazole (C₁₀H₉N₃O₂, MW 203.20) presents a unique mass spectrometric

challenge due to the interplay between the electron-withdrawing nitro group and the basic

imidazole ring. Unlike its 1-substituted regioisomer, the C-2 linkage confers distinct stability to

the molecular ion, altering the kinetic competition between linker cleavage and ring

fragmentation.

This guide details the fragmentation mechanics, distinguishing diagnostic ions from common

background signals, and provides a comparative analysis against key structural analogues.

Part 1: Fragmentation Mechanics & Pathways
The Molecular Ion & Primary Ionization

Parent Ion (
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): m/z 203

Stability: In Electron Ionization (EI, 70 eV), the molecular ion is distinct but often not the base

peak due to the lability of the nitro group and the benzylic bond. In Electrospray Ionization

(ESI+), the protonated molecule

at m/z 204 is the dominant precursor.

Key Fragmentation Channels
The fragmentation is governed by three competing mechanisms: Nitro-Nitrite Rearrangement,

Benzylic Cleavage, and Imidazole Ring Dissociation.

Pathway A: Nitro Group Degradation (The "Redox" Channel)
The nitro group (

) is the most fragile moiety.

Loss of

(m/z 173): The nitro group undergoes a nitro-nitrite rearrangement followed by the expulsion
of radical NO (30 Da). This is a hallmark of nitroaromatics.

Loss of

(m/z 157): Direct cleavage of the C-N bond releases the nitro radical (46 Da), leaving a
destabilized benzyl-imidazole cation.

Loss of

(m/z 186): While typical of ortho-nitro isomers (the "ortho effect"), this can occur in para
isomers if ring isomerization precedes fragmentation, though it is less abundant.

Pathway B: The Benzylic Split (Linker Cleavage)
This is the most diagnostic pathway for structural verification.

Formation of Nitrobenzyl Cation (m/z 136): Homolytic or heterolytic cleavage at the

methylene bridge (
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) generates the 4-nitrobenzyl cation. This ion often rearranges to a nitrotropylium ion, a
highly stable aromatic species.

Formation of Imidazole Cation (m/z 67/68): Alternatively, the charge may be retained by the

imidazole ring.

Differentiation Note: In 1-substituted imidazoles, the N-C bond is weaker, making the

benzyl cation (m/z 136) overwhelmingly dominant. In 2-substituted imidazoles (C-C bond),

the bond is stronger, increasing the relative abundance of the imidazole-retaining

fragments compared to the 1-isomer.

Pathway C: Ring Fragmentation (HCN Loss)
The imidazole ring characteristically expels hydrogen cyanide (HCN, 27 Da).

Sequence:

(Aziridinium-like cation).

Visualization: Fragmentation Tree
The following diagram maps the logical flow of ion formation, validated by standard

nitroaromatic and imidazole fragmentation rules.
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Caption: Fragmentation tree for 2-(4-nitrobenzyl)-1H-imidazole showing primary redox losses

and linker cleavage events.

Part 2: Comparative Analysis
Regioisomer Differentiation: 1-Benzyl vs. 2-Benzyl
Distinguishing the 1-(4-nitrobenzyl) (N-alkylated) isomer from the 2-(4-nitrobenzyl) (C-alkylated)

isomer is critical in synthesis, as N-alkylation is a common competing reaction.
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Feature
2-(4-nitrobenzyl)-1H-

imidazole (Target)

1-(4-nitrobenzyl)-1H-

imidazole

(Alternative)
Mechanistic Cause

Linker Stability Higher (C-C bond) Lower (N-C bond)

The C-C bond

between the ring and

methylene is stronger

than the N-C bond.

Base Peak (EI) Often m/z 68 or 157 Dominant m/z 136

1-substitution favors

rapid loss of the

benzyl group to form

the stable tropylium

ion.

HCN Loss
Prominent from m/z

68
Less prominent

2-substitution leaves

the N-H free,

facilitating specific ring

opening mechanisms.

Diagnostic Ratio

High ratio of

to

Low ratio of

to

The 1-isomer falls

apart at the linker

before the nitro group

fragments.

Substituent Effects: Nitro vs. Non-Nitro
Comparing **2-(4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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